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Compound of Interest

Compound Name: 5'-Carboxy Meloxicam

CAS No.: 130262-93-0

Cat. No.: B562538

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of analytical methods for the quantification of 5'-
Carboxy Meloxicam, the primary metabolite of the non-steroidal anti-inflammatory drug

(NSAID) Meloxicam. Accurate and precise measurement of this metabolite is crucial for

pharmacokinetic and metabolism studies. This document focuses on the key performance

characteristics of linearity, accuracy, and precision, offering supporting experimental data and

detailed protocols to aid in method selection and implementation.

Performance Comparison of Analytical Methods
The primary method for the quantification of 5'-Carboxy Meloxicam in biological matrices is

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which offers high sensitivity

and selectivity. For comparative purposes, we also present data for a common alternative

analytical technique used for the parent drug, Meloxicam, High-Performance Liquid

Chromatography with Ultraviolet detection (HPLC-UV), as dedicated methods for the

metabolite using this technique are less common.
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Parameter
LC-MS/MS for 5'-Carboxy
Meloxicam

HPLC-UV for Meloxicam
(Alternative Technique)

Linearity Range 2 - 100 ng/mL[1][2] 10 - 2400 ng/mL[3]

0.6103 - 625 ng/mL[4][5][6] 5 - 200 µg/mL[7]

20 - 120 µg/mL[8]

1 - 50 µg/mL[9]

0.05 - 50 µg/mL[10]

Correlation Coefficient (r²) > 0.995[6] > 0.9999[3]

0.996[8]

0.9956[10]

Lower Limit of Quantification

(LLOQ)
2 ng/mL[1][2] 10 ng/mL[3]

0.6103 ng/mL[4][5][6] 0.173 µg/mL[10]

1.00 µg/mL[9]

Accuracy
Intra- and Inter-day precision

and accuracy within 15%[6]
Mean accuracy 98-114%[3]

Recovery 99.99-100.46%[8]

Relative error < 0.7%[9]

Precision (RSD%)
Intra- and Inter-day CV < 15%

[6]

Intra-day 1.6-4.3%, Inter-day

2.4-7.3%[3]

RSD < 1.5%[7]

RSD < 3.9%[9]

Experimental Protocols
LC-MS/MS Method for 5'-Carboxy Meloxicam in Human
Plasma
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This protocol is based on a validated method for the simultaneous determination of Meloxicam

and 5'-Carboxy Meloxicam in human plasma.[1][2]

a. Sample Preparation (Liquid-Liquid Extraction):

To 200 µL of human plasma, add 20 µL of internal standard solution (e.g., Isoxicam).

Add 1 mL of extraction solvent (e.g., a mixture of ethyl acetate and n-hexane).

Vortex for 5 minutes.

Centrifuge at 4000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in 200 µL of the mobile phase.

b. Chromatographic Conditions:

HPLC System: Agilent 1200 series or equivalent.

Column: XBridge™ C18, 3.5 µm, 2.1 x 50 mm.[1]

Mobile Phase: 65% methanol in 10 mM ammonium formate (pH 3.0).[1]

Flow Rate: 0.2 mL/min.

Injection Volume: 10 µL.

Column Temperature: 40 °C.[4][5]

c. Mass Spectrometric Conditions:

Mass Spectrometer: Triple quadrupole mass spectrometer.

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Detection Mode: Selected Reaction Monitoring (SRM).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b562538/docs?utm_src=pdf-body#a-comparative-guide-to-analytical-methods-for-5-carboxy-meloxicam-quantification
https://pubmed.ncbi.nlm.nih.gov/21083189/
https://www.researchgate.net/publication/47810589_Liquid_chromatography-Tandem_mass_spectrometry_method_for_the_determination_of_meloxicam_and_its_metabolite_5-carboxymeloxicam_in_human_plasma
https://pubmed.ncbi.nlm.nih.gov/21083189/
https://pubmed.ncbi.nlm.nih.gov/21083189/
https://www.researchgate.net/publication/371646322_Liquid_Chromatography-Tandem_Mass_Spectrometry_Method_for_Detection_and_Quantification_of_Meloxicam_and_5'-Carboxymeloxicam_in_Oral_Fluid_Samples
https://pubmed.ncbi.nlm.nih.gov/37367912/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562538?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ion Transitions: Specific precursor to product ion transitions for 5'-Carboxy Meloxicam and

the internal standard should be monitored.

HPLC-UV Method for Meloxicam in Human Plasma
(Alternative Technique Example)
This protocol provides a general framework for the analysis of the parent drug, Meloxicam,

which can be adapted.

a. Sample Preparation (Protein Precipitation):

To 500 µL of plasma, add 1 mL of acetonitrile.

Vortex for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness.

Reconstitute the residue in 200 µL of the mobile phase.

b. Chromatographic Conditions:

HPLC System: Standard HPLC with UV detector.

Column: C18 column (e.g., 150 x 4.6 mm, 5 µm).[8]

Mobile Phase: Acetonitrile and phosphate buffer (pH 3.4) (60:40 v/v).[8]

Flow Rate: 1.0 mL/min.[8]

Detection Wavelength: 355 nm.[3][7]

Injection Volume: 20 µL.
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The following diagram illustrates the typical workflow for the LC-MS/MS analysis of 5'-Carboxy
Meloxicam in a biological sample.
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Caption: Workflow for LC-MS/MS analysis of 5'-Carboxy Meloxicam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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